Cas no 2172055-95-5 (2-1-(1-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-1-(1-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172055-95-5
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 6178775
• PubChem ID: 165736639
• Update Time: 2025-07-09

2-1-(1-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetamide
• EN300-1597353
• 2-[1-(1-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetamide
• 2172055-95-5

• Inchi： 1S/C12H20N4O2/c1-8(9-4-3-5-9)16-11(7-18-2)10(14-15-16)6-12(13)17/h8-9H,3-7H2,1-2H3,(H2,13,17)
• InChI Key： FMPKKJMLKYTUFB-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(CC(N)=O)N=NN1C(C)C1CCC1

Computed Properties

• Exact Mass: 252.15862589g/mol
• Monoisotopic Mass: 252.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 83Ų

Additional information on 2-1-(1-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetamide

Compound CAS No. 2172055-95-5: 2-1-(1-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetamide

The compound with CAS No. 2172055-95-5, named 2-1-(1-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclobutane ring, a methoxymethyl group, and a triazole moiety. The combination of these structural elements contributes to its distinctive chemical properties and functional versatility.

Recent studies have highlighted the importance of triazole-containing compounds in drug design and material science. The triazole ring in this compound is known for its ability to form strong hydrogen bonds and participate in various supramolecular interactions, making it a valuable component in the development of bioactive molecules. The cyclobutane ring, on the other hand, introduces strain into the molecule, which can enhance its reactivity and selectivity in certain chemical reactions.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed click chemistry approaches to efficiently construct the triazole ring, ensuring high yields and purity. The introduction of the methoxymethyl group has been shown to improve the solubility of the compound in organic solvents, which is crucial for its application in pharmaceutical formulations.

In terms of applications, this compound has shown promise in several areas. In the field of pharmacology, it has been investigated as a potential lead compound for the development of anticancer agents and anti-inflammatory drugs. Preclinical studies have demonstrated that it exhibits selective cytotoxicity against cancer cells while showing minimal toxicity to normal cells, indicating its potential as a targeted therapeutic agent.

Additionally, the compound has been explored for its role in material science, particularly in the development of advanced polymers and self-healing materials. The presence of the triazole group allows for dynamic covalent bonding, which can be utilized to create materials with exceptional mechanical properties and self-repair capabilities.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure, conformational flexibility, and interaction patterns with biological targets. Such computational approaches have significantly accelerated the drug discovery process by enabling researchers to predict the compound's behavior in complex biological systems.

The environmental impact of this compound has also been a subject of recent research. Studies have shown that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in aquatic environments. This makes it a more eco-friendly alternative compared to other similar compounds that are known for their environmental persistence.

In conclusion, the compound with CAS No. 2172055-95-5 represents a fascinating example of modern chemical innovation. Its unique structure, combined with cutting-edge synthetic methods and computational tools, positions it as a valuable asset in both pharmaceutical and materials research. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological development.